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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety

information and general handling precautions for Acid Brown 283. It is intended for

informational purposes for a technical audience. A definitive safety assessment should always

be made in consultation with the most current Safety Data Sheet (SDS) provided by the

supplier and by conducting a thorough risk assessment for the specific laboratory procedures

being undertaken.

Introduction
Acid Brown 283 (CAS No. 12219-66-8) is a monoazo 1:2 metal complex dye.[1] It is primarily

used in the textile and leather industries for dyeing wool, nylon, and silk.[1][2] As with any

chemical substance, a thorough understanding of its potential hazards and proper handling

procedures is essential to ensure the safety of laboratory personnel. This guide summarizes

the available safety data, provides general experimental protocols for toxicity testing, and

outlines best practices for handling and disposal.

Hazard Identification and Classification
The Safety Data Sheet (SDS) for Acid Brown 283 indicates several potential hazards.[3] While

specific quantitative toxicity data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) are listed as "Unlisted," the available information suggests that the

substance should be handled with care.[3]
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Table 1: Summary of Hazard Information for Acid Brown 283[3]

Hazard Classification Description

Acute Toxicity (Oral)

Harmful if swallowed. May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.

Skin Corrosion/Irritation
May cause skin irritation in sensitive individuals

upon prolonged or repeated contact.

Serious Eye Damage/Irritation Dust may cause eye irritation and inflammation.

Respiratory Irritation
May cause irritation of the respiratory tract upon

inhalation.

Germ Cell Mutagenicity
Mutagenicity data has been reported, but

specific results are not provided in the SDS.

Carcinogenicity
Not listed as a carcinogen by ACGIH, IARC,

NIOSH, NTP, or OSHA.

Other Hazards Possible risks of irreversible effects.

Toxicological Data
A significant gap exists in the publicly available quantitative toxicological data for Acid Brown
283. The SDS explicitly states that LD50 and LC50 values are unlisted.[3] However, it does

mention that mutagenicity data has been reported.[3] Without access to the specific study, a

definitive conclusion on its mutagenic potential cannot be made.

General Toxicology of Azo Dyes
Azo dyes as a class have been studied for their toxicological properties. A primary concern is

their metabolism, which can occur in the liver and by intestinal microorganisms.[4] The

reductive cleavage of the azo bond (-N=N-) can lead to the formation of aromatic amines.[4]

Some aromatic amines are known or suspected carcinogens.[4] The genotoxicity of some azo

dyes is linked to these metabolic breakdown products.[4]
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Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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